1-Ethyl-6-((3-fluoro-5-(4-methoxy-3,4,5,6-tetrahydro-2H-pyran-4-yl)phenoxy)methyl)-2-quinolone

• CAS No.: 155944-23-3
• Product Name: 1-Ethyl-6-((3-fluoro-5-(4-methoxy-3,4,5,6-tetrahydro-2H-pyran-4-yl)phenoxy)methyl)-2-quinolone
• Molecular Formula: C24H26FNO4
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 1-ethyl-6-[[3-fluoro-5-(4-methoxyoxan-4-yl)phenoxy]methyl]quinolin-2-one
• Standard InChI: InChI=1S/C24H26FNO4/c1-3-26-22-6-4-17(12-18(22)5-7-23(26)27)16-30-21-14-19(13-20(25)15-21)24(28-2)8-10-29-11-9-24/h4-7,12-15H,3,8-11,16H2,1-2H3
• Standard InChIKey: ZROVOGSXAWNIQB-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
• Canonical SMILES: CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
• Appearance: White to light yellow solid powder.
• Description: ZM 230487 is a 5-lipoxygenase inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-ethyl-6-((3-fluoro-5-(4-methoxy-3,4,5,6-tetrahydro-2H-pyran-4-yl)phenoxy)methyl)-2-quinolone; ICI 230487; ICI-230487; ZM 230487; ZM-230487
• Reference: 1: Teixeira MM, Hellewell PG. Effect of a 5-lipoxygenase inhibitor, ZM 230487, on cutaneous allergic inflammation in the guinea-pig. Br J Pharmacol. 1994 Apr;111(4):1205-11. PubMed PMID: 8032607; PubMed Central PMCID: PMC1910165.; 2: Werz O, Szellas D, Henseler M, Steinhilber D. Nonredox 5-lipoxygenase inhibitors require glutathione peroxidase for efficient inhibition of 5-lipoxygenase activity. Mol Pharmacol. 1998 Aug;54(2):445-51. PubMed PMID: 9687587.; 3: Trandafir CC, Nishihashi T, Wang A, Murakami S, Ji X, Kurahashi K. Participation of vasopressin in the development of cerebral vasospasm in a rat model of subarachnoid haemorrhage. Clin Exp Pharmacol Physiol. 2004 Apr;31(4):261-6. PubMed PMID: 15053824.; 4: Werz O, Schneider N, Brungs M, Sailer ER, Safayhi H, Ammon HP, Steinhilber D. A test system for leukotriene synthesis inhibitors based on the in-vitro differentiation of the human leukemic cell lines HL-60 and Mono Mac 6. Naunyn Schmiedebergs Arch Pharmacol. 1997 Oct;356(4):441-5. PubMed PMID: 9349629.; 5: Negro JM, Miralles JC, Ortiz JL, Funes E, García A. Biosynthesis inhibitors for leukotrienes in bronchial asthma. Allergol Immunopathol (Madr). 1997 Jul-Aug;25(4):209-16. Review. PubMed PMID: 9269512.; 6: Ji X, Nishihashi T, Trandafir CC, Wang A, Shimizu Y, Kurahashi K. Pharmacological nature of nicotine-induced contraction in the rat basilar artery: involvement of arachidonic acid metabolites. Eur J Pharmacol. 2007 Dec 22;577(1-3):109-14. Epub 2007 Aug 14. PubMed PMID: 17765890.; 7: Wang A, Nishihashi T, Trandafir CC, Murakami S, Ji X, Shimizu Y, Kurahashi K. Involvement of endothelial cyclo-oxygenase metabolites in noradrenaline-induced contraction of rat coronary artery. Clin Exp Pharmacol Physiol. 2005 Aug;32(8):628-32. PubMed PMID: 16120189.; 8: Teixeira MM, Fairbairn SM, Norman KE, Williams TJ, Rossi AG, Hellewell PG. Studies on the mechanisms involved in the inflammatory response in a reversed passive Arthus reaction in guinea-pig skin: contribution of neutrophils and endogenous mediators. Br J Pharmacol. 1994 Dec;113(4):1363-71. PubMed PMID: 7889293; PubMed Central PMCID: PMC1510534.; 9: Anderson GI, MacQuarrie R, Osinga C, Chen YF, Langman M, Gilbert R. Inhibition of leukotriene function can modulate particulate-induced changes in bone cell differentiation and activity. J Biomed Mater Res. 2001;58(4):406-14. PubMed PMID: 11410899.; 10: Bode H, Schmitz H, Fromm M, Scholz P, Riecken EO, Schulzke JD. IL-1beta and TNF-alpha, but not IFN-alpha, IFN-gamma, IL-6 or IL-8, are secretory mediators in human distal colon. Cytokine. 1998 Jun;10(6):457-65. PubMed PMID: 9632533.; 11: Fischer L, Szellas D, Rådmark O, Steinhilber D, Werz O. Phosphorylation- and stimulus-dependent inhibition of cellular 5-lipoxygenase activity by nonredox-type inhibitors. FASEB J. 2003 May;17(8):949-51. Epub 2003 Mar 28. PubMed PMID: 12670876.; 12: Vicente AM, Guillén MI, Alcaraz MJ. Modulation of haem oxygenase-1 expression by nitric oxide and leukotrienes in zymosan-activated macrophages. Br J Pharmacol. 2001 Jul;133(6):920-6. PubMed PMID: 11454666; PubMed Central PMCID: PMC1572852.; 13: Teixeira MM, Lindsay MA, Giembycz MA, Hellewell PG. Role of arachidonic acid in leukotriene B(4)-induced guinea-pig eosinophil homotypic aggregation. Eur J Pharmacol. 1999 Nov 19;384(2-3):183-90. PubMed PMID: 10611440.; 14: Bennett G, al-Rashed S, Hoult JR, Brain SD. Nerve growth factor induced hyperalgesia in the rat hind paw is dependent on circulating neutrophils. Pain. 1998 Sep;77(3):315-22. PubMed PMID: 9808357.; 15: Macari DM, Teixeira MM, Hellewell PG. Priming of eosinophil recruitment in vivo by LPS pretreatment. J Immunol. 1996 Aug 15;157(4):1684-92. PubMed PMID: 8759756.; 16: Walsh DT, Weg VB, Williams TJ, Nourshargh S. Substance P-induced inflammatory responses in guinea-pig skin: the effect of specific NK1 receptor antagonists and the role of endogenous mediators. Br J Pharmacol. 1995 Apr;114(7):1343-50. PubMed PMID: 7541689; PubMed Central PMCID: PMC1510297.; 17: Beno DW, Mullen J, Davis BH. Lipoxygenase inhibitors block PDGF-induced mitogenesis: a MAPK-independent mechanism that blocks fos and egr. Am J Physiol. 1995 Mar;268(3 Pt 1):C604-10. PubMed PMID: 7900768.; 18: Kusner EJ, Buckner CK, Dea DM, DeHaas CJ, Marks RL, Krell RD. The 5-lipoxygenase inhibitors ZD2138 and ZM230487 are potent and selective inhibitors of several antigen-induced guinea-pig pulmonary responses. Eur J Pharmacol. 1994 May 23;257(3):285-92. PubMed PMID: 7522174.; 19: Trandafir CC, Nishihashi T, Ji X, Wang A, Kurahashi K. Cysteinyl leukotrienes and leukotriene B mediate vasoconstriction to arginine vasopressin in rat basilar artery. Clin Exp Pharmacol Physiol. 2005 Dec;32(12):1027-33. PubMed PMID: 16445567.; 20: Eilertsen KE, Olsen JO, Østerud B. Ex-vivo regulation of endotoxin-induced tissue factor in whole blood by eicosanoids. Blood Coagul Fibrinolysis. 2003 Jan;14(1):41-8. PubMed PMID: 12544727.
• PubChem Compound: 132998
• Last Modified: Nov 11 2021